Cas no 2549045-39-6 (6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine)
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine Chemical and Physical Properties
Names and Identifiers
-
- 6-[4-(5-Fluoro-4-pyrimidinyl)-1-piperazinyl]-7-methyl-7H-purine
- 2549045-39-6
- 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
- AKOS040731102
- F6792-2117
-
- Inchi: 1S/C14H15FN8/c1-21-9-20-12-11(21)14(19-8-17-12)23-4-2-22(3-5-23)13-10(15)6-16-7-18-13/h6-9H,2-5H2,1H3
- InChI Key: GCTGNRUKBYNNOM-UHFFFAOYSA-N
- SMILES: FC1=CN=CN=C1N1CCN(C2=C3C(=NC=N2)N=CN3C)CC1
Computed Properties
- Exact Mass: 314.14037067g/mol
- Monoisotopic Mass: 314.14037067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 75.9Ų
Experimental Properties
- Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 553.0±60.0 °C(Predicted)
- pka: 6.79±0.30(Predicted)
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6792-2117-2μmol |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine |
2549045-39-6 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6792-2117-5μmol |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine |
2549045-39-6 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6792-2117-10μmol |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine |
2549045-39-6 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6792-2117-20μmol |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine |
2549045-39-6 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6792-2117-1mg |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine |
2549045-39-6 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6792-2117-2mg |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine |
2549045-39-6 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6792-2117-3mg |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine |
2549045-39-6 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6792-2117-4mg |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine |
2549045-39-6 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6792-2117-5mg |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine |
2549045-39-6 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6792-2117-10mg |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine |
2549045-39-6 | 10mg |
$118.5 | 2023-09-07 |
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
Introduction to Compound CAS No 2549045-39-6: 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
The compound with CAS No 2549045-39-6, known as 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a purine scaffold and a piperazine ring substituted with a fluoropyrimidine group. These structural elements contribute to its potential as a therapeutic agent, particularly in the context of targeting specific biological pathways associated with diseases such as cancer.
Recent advancements in the study of purine-based compounds have highlighted their potential as inhibitors of various kinases and other enzymes involved in cellular signaling. The piperazine ring in this compound serves as a flexible linker, enabling interactions with target proteins in a manner that enhances both affinity and selectivity. The presence of the fluoropyrimidine group further modulates the compound's pharmacokinetic properties, making it a promising candidate for drug development.
One of the most exciting developments involving this compound is its potential application in the treatment of solid tumors. Preclinical studies have demonstrated that 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine exhibits significant antiproliferative activity against various cancer cell lines. This effect is attributed to its ability to inhibit key enzymes involved in nucleotide biosynthesis, thereby disrupting the rapid proliferation of cancer cells.
Moreover, the compound's selective toxicity towards cancer cells compared to normal cells has been a focal point of recent research. This selectivity is thought to arise from differences in enzyme expression levels between healthy and malignant tissues, offering a potential avenue for reducing adverse effects in patients undergoing treatment.
The synthesis of 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yll]-7-methylpurine involves a multi-step process that combines principles from organic chemistry and combinatorial synthesis. Researchers have optimized reaction conditions to ensure high yields and purity, which are critical for advancing this compound into clinical trials.
In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and distribution properties. Its ability to penetrate various tissues effectively suggests that it could be administered via multiple routes, including oral or intravenous delivery. However, further research is needed to fully characterize its metabolism and excretion profiles.
Another area of active investigation is the compound's mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular modeling have provided insights into how it interacts with its target proteins. These findings are crucial for refining the compound's structure further to enhance its efficacy and reduce off-target effects.
Looking ahead, the development of 6-[4-(5-fluoropyrimidin-e yl)piperazin-l-yll]-7-methylpurine represents a significant step forward in the design of next-generation anticancer therapies. Its unique combination of structural features and promising preclinical results positions it as a strong candidate for addressing unmet medical needs in oncology.
2549045-39-6 (6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)